Cas no 1261851-10-8 (2-(4-Bromo-3-nitrophenyl)acetonitrile)

• Product Name: 2-(4-Bromo-3-nitrophenyl)acetonitrile
• CAS No: 1261851-10-8
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4726955
• Update Time: 2025-09-22

2-(4-Bromo-3-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-nitrophenyl)acetonitrile
• FCH1370472
• AX8271729

• Inchi： 1S/C8H5BrN2O2/c9-7-2-1-6(3-4-10)5-8(7)11(12)13/h1-2,5H,3H2
• InChI Key： UGPBJGWBPLUSLJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#N)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes